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Compound of Interest |

2-(Dimethylamino)acetohydrazide
Compound Name:

hydrochloride
CAS No.: 539-64-0
Cat. No.: B1266566

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide for the synthesis of 2-
(Dimethylamino)acetohydrazide hydrochloride, a valuable intermediate in pharmaceutical
and chemical research. The synthesis is primarily achieved through the hydrazinolysis of an
appropriate ester, followed by salt formation.

Reaction Principle

The synthesis of 2-(Dimethylamino)acetohydrazide hydrochloride proceeds in two main
steps. The first step is the nucleophilic acyl substitution reaction between ethyl 2-
(dimethylamino)acetate and hydrazine hydrate. In this reaction, the hydrazine acts as a
nucleophile, attacking the electrophilic carbonyl carbon of the ester. This leads to the
displacement of the ethoxy group and the formation of the corresponding hydrazide.

The second step involves the conversion of the synthesized 2-(Dimethylamino)acetohydrazide
into its hydrochloride salt. This is typically achieved by treating the free base with hydrochloric
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acid. The lone pair of electrons on the nitrogen atoms of the hydrazide moiety and the
dimethylamino group can accept a proton from the acid, forming the stable hydrochloride salt.
This salt form often improves the compound's stability and handling properties.

Experimental Protocols

The following protocols are based on established methods for the synthesis of similar
hydrazide compounds.[1][2][3][4]

Part 1: Synthesis of 2-(Dimethylamino)acetohydrazide

Materials:

Ethyl 2-(dimethylamino)acetate

e Hydrazine hydrate (80% solution in water)

o Absolute ethanol

e Round-bottom flask

o Reflux condenser

o Magnetic stirrer and stir bar

e Heating mantle

Rotary evaporator
Procedure:

» To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add ethyl
2-(dimethylamino)acetate (1.0 eq).

o Add absolute ethanol to the flask to dissolve the ester (approximately 5-10 mL per gram of
ester).

e Slowly add hydrazine hydrate (1.2 eq) to the stirred solution at room temperature.
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e Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 4-6
hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.

 Remove the solvent and excess hydrazine hydrate under reduced pressure using a rotary
evaporator. The resulting crude product, 2-(Dimethylamino)acetohydrazide, can be used in
the next step without further purification or can be purified by recrystallization from a suitable
solvent like ethanol.

Part 2: Synthesis of 2-(Dimethylamino)acetohydrazide
Hydrochloride

Materials:

Crude 2-(Dimethylamino)acetohydrazide

e Concentrated hydrochloric acid

o Absolute ethanol

o Beaker

e Ice bath

e Bichner funnel and filter paper

e Vacuum flask

Procedure:

¢ Dissolve the crude 2-(Dimethylamino)acetohydrazide in a minimal amount of absolute
ethanol.

e Cool the solution in an ice bath.

o Slowly add concentrated hydrochloric acid dropwise to the cooled and stirred solution until
the pH is acidic. The hydrochloride salt will precipitate out of the solution.
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» Continue stirring in the ice bath for another 30 minutes to ensure complete precipitation.

¢ Collect the solid product by vacuum filtration using a Buchner funnel.

o Wash the collected solid with a small amount of cold absolute ethanol to remove any

remaining impurities.

e Dry the purified 2-(Dimethylamino)acetohydrazide hydrochloride in a vacuum oven or

desiccator.

Data Presentation

The following table summarizes the quantitative data for the synthesis of 2-

(Dimethylamino)acetohydrazide hydrochloride.

Parameter Value Reference

Starting Material Ethyl 2-(dimethylamino)acetate  Inferred

Reagents Hydrazine hydrate, 1]
Hydrochloric acid

Solvent Absolute Ethanol [3]

Reaction Temperature Reflux (~78 °C) Inferred

Reaction Time 4-6 hours Inferred

Product Molecular Formula C4H12CIN3O [3]

Product Molecular Weight 153.61 g/mol [3]

Melting Point

181 °C (monohydrochloride)

[3]

Yield

Typically high for hydrazide

synthesis

[5]

Purification Method

Recrystallization

[6]7]

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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